Cas no 956605-97-3 ((3'S)-1,3'-bipyrrolidine dihydrochloride)

• Product Name: (3'S)-1,3'-bipyrrolidine dihydrochloride
• CAS No: 956605-97-3
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• MDL: MFCD12755322
• CID: 1092635
• Update Time: 2025-10-30

(3'S)-1,3'-bipyrrolidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1,3'-Bipyrrolidine dihydrochloride
• (3'S)-(1,3)-BIPYRROLIDINE HYDROCHLORIDE
• 1-[(3S)-pyrrolidin-3-yl]pyrrolidine,dihydrochloride
• AK147238
• (3R)-3-(pyrrolidin-1-yl)pyrrolidine dihydrochloride
• (3'S)-1,3'-BIPYRROLIDINE DIHYDROCHLORIDE
• BLXKBIQXWILCIT-JZGIKJSDSA-N
• (3'S)-1,3'-Bipyrrolidine diHCl
• ST2402703
• (3'S)-(1,3)-BIPYRROLIDINEHYDROCHLORIDE
• (3'S)-1,3'-bipyrrolidine dihydrochloride

• MDL： MFCD12755322
• Inchi： 1S/C8H16N2.2ClH/c1-2-6-10(5-1)8-3-4-9-7-8;;/h8-9H,1-7H2;2*1H/t8-;;/m0../s1
• InChI Key： BLXKBIQXWILCIT-JZGIKJSDSA-N
• SMILES： Cl.Cl.N1(CCCC1)[C@@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Topological Polar Surface Area: 15.3

(3'S)-1,3'-bipyrrolidine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (3'S)-1,3'-bipyrrolidine dihydrochloride

Introduction to (3'S)-1,3'-bipyrrolidine dihydrochloride (CAS No. 956605-97-3)

(3'S)-1,3'-bipyrrolidine dihydrochloride) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 956605-97-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The precise stereochemistry of this molecule, particularly the (3'S) configuration, plays a crucial role in its biological activity and interaction with target enzymes or receptors.

The bipyrrolidine core is a versatile scaffold that has been extensively studied for its ability to modulate various biological pathways. In particular, derivatives of bipyrrolidine have shown promise in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The dihydrochloride salt form of (3'S)-1,3'-bipyrrolidine enhances its solubility and stability, making it more suitable for pharmaceutical formulations and in vitro studies.

Recent research has highlighted the importance of stereochemistry in the efficacy of pharmacological compounds. The (3'S) configuration of (3'S)-1,3'-bipyrrolidine dihydrochloride contributes to its unique pharmacokinetic profile, which may differ significantly from its enantiomer or racemic mixture. Studies have demonstrated that the (S)-enantiomer often exhibits higher binding affinity and prolonged duration of action compared to the (R)-enantiomer or racemic forms. This has led to a growing interest in the synthesis and characterization of enantiomerically pure compounds like (3'S)-1,3'-bipyrrolidine dihydrochloride.

In the context of drug discovery, (3'S)-1,3'-bipyrrolidine dihydrochloride has been investigated for its potential as a lead compound or intermediate in the synthesis of more complex molecules. Its structural features make it a valuable building block for designing novel therapeutic agents with improved pharmacological properties. For instance, modifications to the bipyrrolidine core can alter binding interactions with biological targets, leading to enhanced selectivity and reduced side effects.

The compound's solubility profile is another critical factor that influences its pharmaceutical applicability. The dihydrochloride salt form improves water solubility, which is essential for oral administration and intravenous delivery. This property makes (3'S)-1,3'-bipyrrolidine dihydrochloride a promising candidate for formulation into tablets, capsules, or injectable solutions. Additionally, its stability under various storage conditions enhances its suitability for industrial-scale production and commercialization.

Advances in computational chemistry and molecular modeling have further facilitated the study of (3'S)-1,3'-bipyrrolidine dihydrochloride. These tools allow researchers to predict binding affinities, metabolic pathways, and potential toxicities with high accuracy. Such predictions are invaluable in optimizing drug candidates before they enter clinical trials. By leveraging these computational methods, scientists can design derivatives with improved pharmacokinetic profiles and reduced off-target effects.

The synthesis of enantiomerically pure bipyrrolidine derivatives remains a challenge due to the complexity of asymmetric reactions involved. However, recent developments in catalytic asymmetric synthesis have made it possible to produce these compounds in high yields with excellent enantioselectivity. Techniques such as transition-metal-catalyzed reactions and chiral auxiliaries have enabled chemists to access complex stereocenters efficiently. This progress has opened new avenues for exploring the therapeutic potential of (3'S)-1,3'-bipyrrolidine dihydrochloride and related compounds.

In conclusion, (3'S)-1,3'-bipyrrolidine dihydrochloride is a fascinating compound with significant implications in pharmaceutical research. Its unique stereochemistry, solubility profile, and structural versatility make it a valuable tool for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of novel therapeutic agents. The ongoing advancements in synthetic chemistry and computational biology will further enhance our ability to harness the potential of such molecules for treating various diseases.